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Compound of Interest

Compound Name: NS19504

Cat. No.: B1662380

Audience: Researchers, scientists, and drug development professionals.

Introduction

NS19504 is a potent and selective small-molecule activator of the large-conductance Ca2*-
activated potassium channels (BK channels, KCal.1).[1] These channels are crucial regulators
of physiological processes in many excitable cells, where they are dually activated by
intracellular calcium (Ca?*) and membrane depolarization.[2] Activation of BK channels leads to
potassium ion (K*) efflux, resulting in membrane hyperpolarization, which serves as a negative
feedback mechanism to limit calcium influx.[2] Consequently, NS19504 has been shown to
relax smooth muscle, such as in the urinary bladder, making it a valuable tool for studying
bladder disorders and other conditions involving BK channel modulation.[3][4]

The effective use of NS19504 in experimental settings is critically dependent on the proper
preparation and storage of stock solutions. Dimethyl sulfoxide (DMSO) is the recommended
solvent due to the high solubility of NS19504. This document provides a detailed protocol for
the preparation, storage, and handling of NS19504 stock solutions to ensure experimental
reproducibility and accuracy.

NS19504 Properties and Data

Quantitative data for NS19504 are summarized in the table below. This information is essential
for calculating the required mass for stock solution preparation.
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Property Value Source(s)
Molecular Weight 269.16 g/mol [5]
Chemical Formula C10H9BrN2S [5]

CAS Number 327062-46-4 [3][5]
Appearance Light yellow to yellow solid [5]
Mechanism of Action BK (KCal.1) channel activator [5]

ECso ~11.0 uM [3]14]15]

e 26.92 mg/mL to 249 mg/mL
Solubility in DMSO [31[5]
(100 mM to 925.1 mM)

Note: The reported solubility in DMSO varies across suppliers. It is advisable to perform a
small-scale test to confirm solubility at your desired concentration. Using newly opened,
anhydrous DMSO is recommended as its hygroscopic nature can impact solubility.[5]

Signaling Pathway of NS19504

NS19504 acts as a positive modulator of BK channels. The activation of these channels in
excitable cells, such as smooth muscle cells, initiates a signaling cascade that leads to cellular
relaxation.
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Caption: Mechanism of action for NS19504 as a BK channel activator.

Experimental Protocol: Preparing a 100 mM Stock
Solution

This protocol provides a step-by-step method for preparing a 100 mM stock solution of
NS19504 in DMSO.

4.1. Materials and Equipment
e NS19504 powder
¢ Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)[5]

e Analytical balance

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1662380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.medchemexpress.com/ns19504.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Weigh paper or boat

o Calibrated micropipettes and sterile tips

 Sterile microcentrifuge tubes or cryovials for aliquoting
e \ortex mixer

» Ultrasonic water bath (sonicator)

o Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate gloves (e.g.,
butyl rubber or thick latex gloves, as nitrile may degrade with prolonged DMSO exposure).[6]

4.2. Workflow Diagram
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Caption: Workflow for preparing NS19504 stock solution in DMSO.
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4.3. Step-by-Step Procedure

e Calculate Required Mass: Use the following formula to determine the mass of NS19504
needed.

o Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight
(269.16 g/mol ) / 1000

o Example for 100 pL (0.1 mL) of a 100 mM stock solution:
o Mass (mg) = 100 mM x 0.1 mL x 269.16 / 1000 = 2.69 mg

o Weigh NS19504: Carefully weigh the calculated mass of NS19504 powder and place it into a
sterile microcentrifuge tube.

e Add Solvent: Add the calculated volume of anhydrous DMSO (e.g., 100 pL) to the tube
containing the NS19504 powder.

o Dissolve the Compound: Tightly cap the tube and vortex thoroughly. To ensure complete
dissolution, place the tube in an ultrasonic water bath for 5-10 minutes.[3][5] Visually inspect
the solution to confirm that no solid particles remain. The solution should be clear.

» Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the
stock solution into smaller, single-use aliquots (e.g., 5-10 pL) in sterile cryovials or
microcentrifuge tubes.[5]

o Store Properly: Store the aliquots in a freezer.
o For short-to-medium term storage, -20°C for up to 1 year.[5]

o For long-term storage, -80°C for up to 2 years.[5]

Stock Solution Preparation Table

For convenience, the table below provides the required mass of NS19504 for common stock
concentrations and volumes.
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Desired Stock

T Mass for 1 mg Mass for 5 mg Mass for 10 mg
1 mM 3.7153 mL 18.5763 mL 37.1526 mL

5 mM 0.7431 mL 3.7153 mL 7.4305 mL

10 mM 0.3715 mL 1.8576 mL 3.7153 mL

50 mM 0.0743 mL 0.3715 mL 0.7431 mL

100 mM 0.0372 mL 0.1858 mL 0.3715 mL

Table adapted from supplier data sheets.[5]

Application Notes and Best Practices

Preparing Working Solutions: To prepare a working solution for your experiment, thaw a
single aliquot of the DMSO stock solution. Perform serial dilutions in your aqueous buffer or
cell culture medium to reach the final desired concentration. Note that high concentrations of
DMSO can be toxic to cells; typically, the final DMSO concentration in assays should be kept
below 0.1-0.5%.

Typical Working Concentrations: In cell-based assays, NS19504 has been shown to increase
BK channel currents at concentrations ranging from 0.32 uM to 10 uM.[5] A concentration of
1 uM was effective in reducing spontaneous contractions in bladder tissue strips.[2][4]

Off-Target Effects: At concentrations of 10 uM, NS19504 has been observed to inhibit other
targets, including the ol receptor and certain neurotransmitter transporters.[1] Researchers
should consider this possibility when designing experiments at higher concentrations.

Handling DMSO: DMSO is a potent solvent that can readily penetrate the skin, carrying
dissolved substances with it.[6] Always wear appropriate PPE and handle with care in a well-
ventilated area. Use fresh, anhydrous grade DMSO to ensure maximum solubility and
stability of NS19504.[5]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.medchemexpress.com/ns19504.html
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.medchemexpress.com/ns19504.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4152884/
https://pubmed.ncbi.nlm.nih.gov/24951278/
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.axonmedchem.com/2329-ns-19504
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.medchemexpress.com/ns19504.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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